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Compound Name: Antiviral agent 41

Cat. No.: B1202602 Get Quote

A comprehensive review of scientific literature and chemical databases reveals that "Antiviral
Agent 41" is not a unique, universally recognized compound. Instead, this designation appears

as a generic identifier for various distinct chemical entities across different research contexts

and commercial libraries. This ambiguity makes a consolidated, in-depth technical guide on its

cytotoxicity and initial safety profile unfeasible, as the data would pertain to multiple, unrelated

substances.

For instance, one identified "Antiviral agent 41," also referred to as compound 5, is a

diarylheptanoid isolated from the plant Alpinia officinarum.[1] This natural product has

demonstrated potential antiviral activity specifically against the influenza virus in in vitro studies.

[1]

Conversely, the term has been associated with GSK983, a compound originally developed by

GlaxoSmithKline as a broad-spectrum antiviral agent.[2][3] More recent research has identified

GSK983 as a specific inhibitor of dihydroorotate dehydrogenase (DHODH), a key enzyme in

pyrimidine biosynthesis.[2][3] Its cytotoxic effects have been evaluated against neuroblastoma

cell lines, with IC50 values ranging from nanomolar to low micromolar concentrations.[2]

In other contexts, the label "antiviral agent" followed by a number is used more broadly. For

example, research on silver nanoparticles has alluded to their potential as antiviral agents, with

studies on their cytotoxicity showing that high concentrations can be non-toxic to certain cell

lines like NIH/3T3 mouse fibroblast cells.[4] Similarly, various natural compounds, such as the

polyphenol rosmarinic acid found in plants like Teucrium polium and Salvia multicaulis, have
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been described as having antiviral properties and are sometimes generically referenced in the

context of numbered antiviral agents.[5][6]

The lack of a consistent molecular identity for "Antiviral Agent 41" prevents the aggregation of

meaningful and reliable data for a technical whitepaper. Key information required for such a

document, including standardized cytotoxicity values (e.g., CC50), a defined safety profile from

preclinical studies (e.g., LD50), detailed experimental protocols, and specific signaling

pathways, cannot be compiled for a non-specific entity.

Therefore, researchers, scientists, and drug development professionals seeking information on

a particular antiviral compound should refer to its specific chemical name, CAS number, or

other unique identifiers to ensure the accuracy and relevance of the data they are accessing.

Without such specificity, any attempt to create a technical guide on "Antiviral Agent 41" would

be a conflation of disparate findings on unrelated molecules, leading to scientifically unsound

conclusions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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